Cas no 2229353-95-9 (tert-butyl N-{5-chloro-2-1-(hydroxymethyl)cyclopropylphenyl}carbamate)

• Product Name: tert-butyl N-{5-chloro-2-1-(hydroxymethyl)cyclopropylphenyl}carbamate
• CAS No: 2229353-95-9
• MF: C₁₅H₂₀ClNO₃
• MW: 297.777203559875
• CID: 6207081
• PubChem ID: 165977287
• Update Time: 2025-06-13

tert-butyl N-{5-chloro-2-1-(hydroxymethyl)cyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-chloro-2-1-(hydroxymethyl)cyclopropylphenyl}carbamate
• 2229353-95-9
• tert-butyl N-{5-chloro-2-[1-(hydroxymethyl)cyclopropyl]phenyl}carbamate
• EN300-1892007

• Inchi： 1S/C15H20ClNO3/c1-14(2,3)20-13(19)17-12-8-10(16)4-5-11(12)15(9-18)6-7-15/h4-5,8,18H,6-7,9H2,1-3H3,(H,17,19)
• InChI Key： UFIOQQWFWVXRJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1(CO)CC1

Computed Properties

• Exact Mass: 297.1131712g/mol
• Monoisotopic Mass: 297.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{5-chloro-2-1-(hydroxymethyl)cyclopropylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{5-chloro-2-[1-(hydroxymethyl)cyclopropyl]phenyl}carbamate (CAS No. 2229353-95-9)

The compound tert-butyl N-{5-chloro-2-[1-(hydroxymethyl)cyclopropyl]phenyl}carbamate (CAS No. 2229353-95-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and a carbamate functional group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of a hydroxymethyl group further enhances its reactivity, enabling diverse derivatization strategies.

In recent years, the demand for tert-butyl carbamate derivatives has surged, driven by their utility in medicinal chemistry. The 5-chloro-2-[1-(hydroxymethyl)cyclopropyl]phenyl moiety is a key structural feature that contributes to the compound's stability and bioavailability. This has led to its exploration in the development of novel therapeutics, particularly in areas such as oncology and neurology. The compound's CAS No. 2229353-95-9 is frequently searched in scientific databases, reflecting its growing importance in industrial and academic settings.

One of the most discussed topics in the context of tert-butyl N-{5-chloro-2-[1-(hydroxymethyl)cyclopropyl]phenyl}carbamate is its role in green chemistry. With increasing emphasis on sustainable synthesis methods, researchers are investigating eco-friendly routes to produce this compound. The hydroxymethyl group, for instance, offers opportunities for catalytic transformations that minimize waste and reduce energy consumption. This aligns with the broader trend of optimizing chemical processes for environmental sustainability.

Another area of interest is the compound's potential in peptide coupling reactions. The carbamate functionality is known for its compatibility with peptide synthesis, making tert-butyl N-{5-chloro-2-[1-(hydroxymethyl)cyclopropyl]phenyl}carbamate a candidate for producing peptide-based therapeutics. This application is particularly relevant given the rising demand for biologics and personalized medicine. Searches for carbamate protecting groups and peptide synthesis intermediates often highlight this compound as a promising option.

From a regulatory perspective, tert-butyl N-{5-chloro-2-[1-(hydroxymethyl)cyclopropyl]phenyl}carbamate is not classified as a hazardous material, which simplifies its handling and transportation. This has contributed to its adoption in large-scale manufacturing processes. The compound's CAS No. 2229353-95-9 is frequently referenced in safety data sheets, underscoring its compliance with international standards. Researchers and manufacturers alike appreciate its balance of reactivity and safety.

In summary, tert-butyl N-{5-chloro-2-[1-(hydroxymethyl)cyclopropyl]phenyl}carbamate (CAS No. 2229353-95-9) is a versatile and increasingly important compound in modern chemistry. Its applications span drug discovery, green chemistry, and peptide synthesis, making it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both pharmaceutical and agrochemical innovations.